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Compound of Interest

Compound Name: 1-Methylguanine

Cat. No.: B1207432

Introduction

1-Methylguanine is a naturally occurring modified purine base derived from tRNA.[1] Elevated
levels of 1-methylguanine in serum and urine have been associated with various types of
cancer, making it a potential biomarker for disease diagnosis and monitoring.[1] Enzyme-
Linked Immunosorbent Assay (ELISA) provides a sensitive and specific method for the
quantitative determination of 1-methylguanine in biological samples such as serum. This
document outlines the protocol for using a competitive ELISA kit for the analysis of 1-
methylguanine in serum samples.

Assay Principle

This ELISA kit utilizes the competitive immunoassay technique. A microtiter plate is pre-coated
with a monoclonal antibody specific for 1-methylguanine. During the assay, 1-methylguanine
present in the serum sample or standard competes with a fixed amount of horseradish
peroxidase (HRP)-conjugated 1-methylguanine for the limited binding sites on the antibody.
After an incubation period, the unbound components are washed away. A substrate solution is
then added, and the color development is initiated by the HRP. The intensity of the color is
inversely proportional to the concentration of 1-methylguanine in the sample. The reaction is
stopped by the addition of a stop solution, and the absorbance is measured at a specific
wavelength. The concentration of 1-methylguanine in the samples is determined by
comparing their absorbance to a standard curve. In a competitive ELISA, a higher
concentration of the target analyte in the sample results in a weaker signal.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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